Cas no 33209-71-1 (4,4-dimethyl-7-nitro-2,3-dihydronaphthalen-1-one)

• Product Name: 4,4-dimethyl-7-nitro-2,3-dihydronaphthalen-1-one
• CAS No: 33209-71-1
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 1456035
• PubChem ID: 13463292
• Update Time: 2023-10-31

4,4-dimethyl-7-nitro-2,3-dihydronaphthalen-1-one Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethyl-7-nitro-2,3-dihydronaphthalen-1-one
• SureCN2061965
• 7-nitro-4,4-dimethyl-3,4-dihydronaphthalen-1(2H)-one
• AGN-PC-00MNYL
• 3,4-dihydro-4,4-dimethyl-7-nitro-naphthalen-1(2H)-one
• 3,4-dihydro-4,4-dimethyl-7-nitro-1-(2H)-naphthalenone
• 4,4-dimethyl-7-nitro-3,4-dihydro-2H-naphthalen-1-one
• 7-NITRO-4,4-DIMETHYL-3,4-DIHYDRO-2H-NAPHTHALEN-1-ONE
• 4,4-dimethyl-7-nitrotetralone
• 3,4-dihydro-4,4-dimethyl-7-nitronaphthalen-1(2H)-one
• 3,4-dihydro-4,4-dimethyl-7-nitro-1(2H)-naphthalenone
• KB-200115
• 1(2H)-NAPHTHALENONE, 3,4-DIHYDRO-4,4-DIMETHYL-7-NITRO-
• 4,4-dimethyl-7-nitro-1-tetralone
• DTXSID10541459
• SCHEMBL10232332
• SCHEMBL2061965
• KOVWIHLDVUKCFY-UHFFFAOYSA-N
• 4,4-Dimethyl-7-nitro-3,4-dihydronaphthalen-1(2H)-one
• 3,4-dihydro-4,4-dimethyl-7-nitro-1 (2H)-naphthalenone
• 4,4-dimethyl-7-nitro-1,2,3,4-tetrahydronaphthalen-1-one
• 3,4-dihydro -4,4-dimethyl-7-nitro-naphthalen-1(2H)-one
• 33209-71-1
• A849763
• 3,4-dihydro-4,4-dimethyl-7-nitro-naphthalen-1 (2H)-one
• 3,4-dihydro-4,4-dimethyl-7-nitro-naphthalen-1(2H) -one

• MDL： MFCD09991868
• Inchi： 1S/C12H13NO3/c1-12(2)6-5-11(14)9-7-8(13(15)16)3-4-10(9)12/h3-4,7H,5-6H2,1-2H3
• InChI Key： KOVWIHLDVUKCFY-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2C(C)(C)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 219.08959
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• Density: 1.198
• Boiling Point: 356.4°C at 760 mmHg
• Flash Point: 167.295°C
• Refractive Index: 1.558
• PSA: 60.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Nitronaphthalenes